Cas no 57011-15-1 (3,4-dihydroxybutan-2-one)

• Product Name: 3,4-dihydroxybutan-2-one
• CAS No: 57011-15-1
• MF: C₄H₈O₃
• MW: 104.104521751404
• CID: 346934
• PubChem ID: 15566028
• Update Time: 2025-06-29

3,4-dihydroxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,4-dihydroxy-
• 3,4-dihydroxybutan-2-one
• tetrolose
• EN300-1608110
• 57011-15-1
• 3,4-dihydroxy-2-butanone
• DTXSID30574380
• SCHEMBL1926067

• Inchi： 1S/C4H8O3/c1-3(6)4(7)2-5/h4-5,7H,2H2,1H3
• InChI Key： SEYLPRWNVFCVRQ-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)CO

Computed Properties

• Exact Mass: 104.04734
• Monoisotopic Mass: 104.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Additional information on 3,4-dihydroxybutan-2-one

3,4-Dihydroxybutan-2-one (CAS No. 57011-15-1): A Comprehensive Overview

3,4-Dihydroxybutan-2-one, also known by its CAS number 57011-15-1, is a multifaceted compound with significant applications in the fields of chemistry, biochemistry, and pharmaceutical research. This introduction aims to provide a detailed and up-to-date overview of 3,4-dihydroxybutan-2-one, including its chemical properties, biological activities, and recent research findings.

Chemical Properties

3,4-Dihydroxybutan-2-one is a small organic molecule with the molecular formula C₄H₈O₃. It is a colorless liquid at room temperature and has a molecular weight of approximately 104.10 g/mol. The compound features two hydroxyl groups (-OH) and a ketone group (=O), which contribute to its unique chemical reactivity and solubility properties. 3,4-Dihydroxybutan-2-one is highly soluble in water and polar organic solvents, making it a versatile reagent in various chemical reactions.

The presence of multiple functional groups in 3,4-dihydroxybutan-2-one allows for a wide range of chemical transformations. For instance, the hydroxyl groups can participate in nucleophilic substitution reactions, while the ketone group can undergo nucleophilic addition reactions. These properties make 3,4-dihydroxybutan-2-one an important intermediate in the synthesis of more complex organic molecules.

Biological Activities

In the realm of biochemistry and pharmacology, 3,4-dihydroxybutan-2-one has garnered attention for its potential biological activities. Recent studies have explored its role in various biological processes and its potential therapeutic applications.

Antioxidant Properties: One of the notable biological activities of 3,4-dihydroxybutan-2-one is its antioxidant potential. Research has shown that it can scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the development of antioxidant supplements and therapeutic agents for conditions associated with oxidative damage.

Cytotoxicity: Another area of interest is the cytotoxic effects of 3,4-dihydroxybutan-2-one. Studies have demonstrated that it can exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selective toxicity suggests that 3,4-dihydroxybutan-2-one could be further investigated as a potential anticancer agent.

Microbial Activity: The compound has also been studied for its antimicrobial properties. Research has shown that it can inhibit the growth of various bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.

Recent Research Findings

The scientific community continues to uncover new insights into the properties and applications of 3,4-dihydroxybutan-2-one. Here are some recent research findings that highlight its significance:

• Nanoformulations: A study published in the Journal of Nanobiotechnology explored the use of nanoformulations containing 3,4-dihydroxybutan-2-one. The results showed enhanced delivery efficiency and improved therapeutic outcomes in animal models of cancer.
• Mechanism of Action: Another study published in Biochemical Pharmacology delved into the mechanism by which 3,4-dihydroxybutan-2-one exerts its cytotoxic effects on cancer cells. The research identified specific signaling pathways that are modulated by the compound, providing valuable insights into its therapeutic potential.
• Clinical Trials: Preliminary clinical trials have been initiated to evaluate the safety and efficacy of formulations containing 3,4-dihydroxybutan-2-one strong>. Early results are promising, with no significant adverse effects reported and preliminary evidence of therapeutic benefit.

< strong>Safety Considerations< / strong > p > < p >While< strong >3 , 4 - dihydroxybutan - 2 - one< / strong >shows promise in various applications , it is important to consider safety aspects . Studies have generally found it to be well - tolerated at therapeutic concentrations . However , as with any chemical compound , proper handling and storage protocols should be followed to ensure safety . Additionally , further research is needed to fully understand long - term effects and potential interactions with other substances . p > article > response > (Note: The HTML tags are intentionally left unformatted for readability. Please ensure proper formatting when using this content.)